1-(5-Bromopyrazin-2-YL)piperidin-2-one
Overview
Description
1-(5-Bromopyrazin-2-YL)piperidin-2-one is a chemical compound with the molecular formula C9H10BrN3O. It is a white solid that is relatively stable at room temperature and soluble in organic solvents such as chloroform, dimethyl sulfoxide, and ethanol
Preparation Methods
The synthesis of 1-(5-Bromopyrazin-2-YL)piperidin-2-one can be achieved through a series of organic synthesis steps. While specific synthetic routes and reaction conditions are not widely documented, it is generally obtained by modifying known compounds through organic reactions . Industrial production methods for this compound are not well-established, indicating that it is primarily used in research settings rather than large-scale manufacturing.
Chemical Reactions Analysis
1-(5-Bromopyrazin-2-YL)piperidin-2-one undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom in the pyrazine ring can be substituted with other functional groups using appropriate reagents.
Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions under specific conditions to form different products.
Hydrolysis: The compound can be hydrolyzed to form corresponding acids or amines.
Common reagents used in these reactions include strong acids, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(5-Bromopyrazin-2-YL)piperidin-2-one has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in the study of biological pathways and interactions.
Industry: It may be used as a chemical reagent in various industrial processes
Mechanism of Action
The mechanism of action of 1-(5-Bromopyrazin-2-YL)piperidin-2-one involves its interaction with specific molecular targets and pathways.
Comparison with Similar Compounds
1-(5-Bromopyrazin-2-YL)piperidin-2-one can be compared with other similar compounds, such as:
5-Bromo-2-(piperazin-1-yl)pyrimidine: Another brominated pyrazine derivative with similar chemical properties.
5-Bromopyridine: A brominated pyridine derivative with different applications and reactivity.
The uniqueness of this compound lies in its specific structure, which allows for unique interactions and applications in scientific research.
Properties
Molecular Formula |
C9H10BrN3O |
|---|---|
Molecular Weight |
256.10 g/mol |
IUPAC Name |
1-(5-bromopyrazin-2-yl)piperidin-2-one |
InChI |
InChI=1S/C9H10BrN3O/c10-7-5-12-8(6-11-7)13-4-2-1-3-9(13)14/h5-6H,1-4H2 |
InChI Key |
RDHJBYIZLFHTDC-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C(=O)C1)C2=CN=C(C=N2)Br |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[5-Chloro-2-(trifluoromethyl)phenyl]ethanol](/img/structure/B13912727.png)
